Cas no 51117-19-2 (Butanoic acid,2-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester)

Butanoic acid,2-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester structure
51117-19-2 structure
Product Name:Butanoic acid,2-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester
CAS No:51117-19-2
MF:C15H26O2
MW:238.365745067596
CID:373754
PubChem ID:6429034
Update Time:2025-04-19

Butanoic acid,2-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester
    • (Z)-3,7-dimethylocta-2,6-dienyl 2-methylbutyrate
    • [(2Z)-3,7-dimethylocta-2,6-dienyl] 2-methylbutanoate
    • (2Z)-3,7-dimethylocta-2,6-dien-1-yl 2-methylbutanoate
    • Butanoic acid, 2-methyl-, (2Z)-3,7-dimethyl-2,6-octadienyl ester
    • Neryl 2-methyl butyrate
    • PEQMAZJTEUEQJP-RAXLEYEMSA-N
    • neryl 2-methylbutanoate
    • Butanoic acid, 2-methyl-, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester
    • EINECS 256-994-3
    • Butanoic acid, 2-methyl-, 3,7-dimethyl-2,6-octadienyl ester, (Z)-
    • 51117-19-2
    • Neryl 2-methylbutyrate
    • NS00056662
    • DTXSID50885940
    • Inchi: 1S/C15H26O2/c1-6-14(5)15(16)17-11-10-13(4)9-7-8-12(2)3/h8,10,14H,6-7,9,11H2,1-5H3/b13-10-
    • InChI Key: PEQMAZJTEUEQJP-RAXLEYEMSA-N
    • SMILES: O(C/C=C(/C)\CC/C=C(\C)/C)C(C(C)CC)=O

Computed Properties

  • Exact Mass: 238.19338
  • Monoisotopic Mass: 238.19328
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.9
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.893
  • Boiling Point: 312.1°Cat760mmHg
  • Flash Point: 97.5°C
  • Refractive Index: 1.459
  • PSA: 26.3
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd